Cas no 1955499-20-3 (3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride
• CAS No: 1955499-20-3
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• MDL: MFCD28968410
• CID: 5221432
• PubChem ID: 122235969
• Update Time: 2025-06-14

3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 3,6-dimethyl-2-nitro-
• 3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride

• MDL： MFCD28968410
• Inchi： 1S/C8H8FNO4S/c1-5-3-4-6(2)8(15(9,13)14)7(5)10(11)12/h3-4H,1-2H3
• InChI Key： RMVYYHFSQGNNQT-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=C(C)C=CC(C)=C1[N+]([O-])=O

Additional information on 3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride

Comprehensive Overview of 3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride (CAS No. 1955499-20-3)

3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride (CAS No. 1955499-20-3) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in organic synthesis and bioconjugation. This compound belongs to the class of nitroaromatic sulfonyl fluorides, which are increasingly being explored for their reactivity and versatility in click chemistry and proteomics research. Its molecular structure, featuring a nitro group and a sulfonyl fluoride moiety, makes it a valuable building block for designing advanced pharmaceutical intermediates and biochemical probes.

In the context of modern drug discovery, 3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride is often discussed alongside trending topics such as covalent inhibitors and targeted protein degradation. Researchers are particularly interested in its ability to form stable covalent bonds with nucleophilic residues in proteins, a property that aligns with the growing demand for precision medicine and next-generation therapeutics. The compound's electrophilic reactivity is also being harnessed in chemical biology studies, where it serves as a tool for labeling and profiling enzyme active sites.

The synthesis and applications of 3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride are frequently searched in academic databases and AI-driven literature analysis platforms. Common queries include "role of sulfonyl fluorides in fragment-based drug design" and "stability of nitroaromatic compounds under physiological conditions." These search trends reflect the compound's relevance in cutting-edge research areas like cryo-EM (cryogenic electron microscopy) and activity-based protein profiling (ABPP), where its chemoselectivity is highly valued.

From an industrial perspective, 3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride is being evaluated for its potential in green chemistry initiatives. Its compatibility with flow chemistry systems and catalytic transformations makes it an attractive candidate for sustainable process optimization. Moreover, the compound's photophysical properties have sparked interest in materials science, particularly in the development of fluorescent sensors and smart coatings.

Quality control and analytical characterization of 3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride typically involve advanced techniques such as HPLC-MS (high-performance liquid chromatography-mass spectrometry) and NMR spectroscopy. These methods ensure the compound's purity and stability, which are critical for reproducible results in high-throughput screening assays. The growing adoption of machine learning in cheminformatics has further enhanced the prediction of its structure-activity relationships, enabling more efficient lead compound optimization.

In summary, 3,6-dimethyl-2-nitrobenzene-1-sulfonyl fluoride (CAS No. 1955499-20-3) represents a multifaceted chemical entity with broad implications across life sciences and materials engineering. Its integration with emerging technologies like AI-assisted molecular design and automated synthesis platforms positions it as a compound of enduring scientific and industrial significance. As research continues to uncover new applications, this nitroaromatic sulfonyl fluoride derivative is poised to play a pivotal role in addressing complex challenges in human health and sustainable technology.